Cas no 2228219-16-5 (2,2-dimethyl-3-(2-methyl-2H-indazol-3-yl)cyclopropylmethanamine)

• Product Name: 2,2-dimethyl-3-(2-methyl-2H-indazol-3-yl)cyclopropylmethanamine
• CAS No: 2228219-16-5
• MF: C₁₄H₁₉N₃
• MW: 229.320762872696
• CID: 6529344
• PubChem ID: 165977043
• Update Time: 2025-06-10

2,2-dimethyl-3-(2-methyl-2H-indazol-3-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(2-methyl-2H-indazol-3-yl)cyclopropylmethanamine
• EN300-1801282
• 2228219-16-5
• [2,2-dimethyl-3-(2-methyl-2H-indazol-3-yl)cyclopropyl]methanamine

• Inchi： 1S/C14H19N3/c1-14(2)10(8-15)12(14)13-9-6-4-5-7-11(9)16-17(13)3/h4-7,10,12H,8,15H2,1-3H3
• InChI Key： WHEPDEMPOPVESD-UHFFFAOYSA-N
• SMILES： N1(C)C(=C2C=CC=CC2=N1)C1C(CN)C1(C)C

Computed Properties

• Exact Mass: 229.157897619g/mol
• Monoisotopic Mass: 229.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 2,2-dimethyl-3-(2-methyl-2H-indazol-3-yl)cyclopropylmethanamine

Research Brief on 2,2-dimethyl-3-(2-methyl-2H-indazol-3-yl)cyclopropylmethanamine (CAS: 2228219-16-5): Recent Advances and Applications

The compound 2,2-dimethyl-3-(2-methyl-2H-indazol-3-yl)cyclopropylmethanamine (CAS: 2228219-16-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylmethanamine scaffold and indazole moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

Recent literature highlights the compound's role as a modulator of specific biological targets, particularly in the central nervous system (CNS). Investigations into its binding affinity and selectivity have revealed interactions with neurotransmitter receptors, suggesting potential applications in neurological disorders. For instance, preliminary in vitro studies indicate that 2,2-dimethyl-3-(2-methyl-2H-indazol-3-yl)cyclopropylmethanamine exhibits high affinity for serotonin and dopamine receptors, which could be leveraged in the treatment of depression, anxiety, or Parkinson's disease.

In addition to its CNS applications, this compound has also been explored for its anti-inflammatory and anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting pro-inflammatory cytokines in murine models, suggesting a potential role in autoimmune disease therapy. Furthermore, its structural similarity to known kinase inhibitors has prompted investigations into its anticancer activity, with early results showing promise in targeting specific cancer cell lines.

The synthesis of 2,2-dimethyl-3-(2-methyl-2H-indazol-3-yl)cyclopropylmethanamine has been optimized in recent years, with several research groups reporting improved yields and purity. A notable advancement is the use of asymmetric catalysis to produce enantiomerically pure forms of the compound, which is critical for its pharmacological evaluation. These synthetic improvements have facilitated more extensive preclinical studies, paving the way for future clinical trials.

Despite these advancements, challenges remain in fully elucidating the compound's pharmacokinetic and safety profiles. Ongoing research aims to address these gaps, with particular focus on its metabolic stability and potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable therapeutic options.

In conclusion, 2,2-dimethyl-3-(2-methyl-2H-indazol-3-yl)cyclopropylmethanamine (CAS: 2228219-16-5) represents a versatile and promising candidate in drug discovery. Its multifaceted biological activities and optimized synthesis routes underscore its potential across multiple therapeutic areas. Future research will likely focus on expanding its applications and addressing remaining pharmacological challenges to bring this compound closer to clinical use.